Cas no 3698-10-0 (4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo-)
3698-10-0 structure
Product Name:4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo-
CAS No:3698-10-0
MF:C15H18N2OS2
MW:306.446220874786
CID:319218
PubChem ID:107455
Update Time:2025-04-19
4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo- Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo-
- (5Z)-5-[[4-(dimethylamino)phenyl]methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
- 4-Thiazolidinone, 5-((4-(dimethylamino)phenyl)methylene)-3-propyl-2-thioxo-
- 4-thiazolidinone, 5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo-, (5Z)-
- 5-[[4-(dimethylamino)phenyl]methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
- 3698-10-0
- 4-Thiazolidinone, 5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo-
-
- Inchi: 1S/C15H18N2OS2/c1-4-9-17-14(18)13(20-15(17)19)10-11-5-7-12(8-6-11)16(2)3/h5-8,10H,4,9H2,1-3H3
- InChI Key: GPYZUAGEWSHVQW-UHFFFAOYSA-N
- SMILES: S1C(N(C(C1=CC1C=CC(=CC=1)N(C)C)=O)CCC)=S
Computed Properties
- Exact Mass: 306.08624
- Monoisotopic Mass: 306.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 450.7°C at 760 mmHg
- Flash Point: 226.4°C
- Refractive Index: 1.661
- PSA: 23.55
4-Thiazolidinone,5-[[4-(dimethylamino)phenyl]methylene]-3-propyl-2-thioxo- Related Literature
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1. Crystal and molecular structure of a bis-p-bromobenzoate derivative of cyclograndisolide [3α-methoxy-9,19-cyclo-9β-lanost-24-en-27,23(R)-olide]F. H. Allen,James Trotter J. Chem. Soc. B 1971 1079
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2. Structures of mercury(II) halide adducts with transition-metal Lewis bases. Part II. Crystal structure of the 1 : 3 complex between dicarbonyl-π-cyclopentadienylcobalt and mercury(II) chlorideIan W. Nowell,D. R. Russell J. Chem. Soc. Dalton Trans. 1972 2396
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